Cas no 29313-28-8 (N-(carbamothioylamino)-2-phenylacetamide)

• Product Name: N-(carbamothioylamino)-2-phenylacetamide
• CAS No: 29313-28-8
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 1437345
• PubChem ID: 12636580
• Update Time: 2025-10-28

N-(carbamothioylamino)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(aminothioxomethyl)hydrazide
• 1-phenylacetyl-thiosemicarbazide
• 2-(2-Phenylacetyl)hydrazinecarbothioamide
• N-(carbamothioylamino)-2-phenylacetamide
• [(2-phenylacetyl)amino]thiourea
• AHT100692
• 2-(Phenylacetyl)hydrazinecarbothioamide
• Y6160

• Inchi： 1S/C9H11N3OS/c10-9(14)12-11-8(13)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,13)(H3,10,12,14)
• InChI Key： PQUIEQGHWHTBSM-UHFFFAOYSA-N
• SMILES： S=C(N)NNC(CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(carbamothioylamino)-2-phenylacetamide

N-(Carbamothioylamino)-2-Phenylacetamide: A Comprehensive Overview

N-(Carbamothioylamino)-2-phenylacetamide, also known by its CAS number 29313-28-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. The molecule consists of a phenyl group attached to an acetamide moiety, with a carbamothioylamino substituent, making it a versatile structure for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of N-(carbamothioylamino)-2-phenylacetamide in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing heterocyclic compounds, which are often found in pharmaceutical agents. The presence of the thioamide group in the molecule provides unique reactivity, enabling it to participate in various nucleophilic substitutions and condensation reactions. This makes it an ideal candidate for the construction of complex molecular frameworks with potential therapeutic applications.

The synthesis of N-(carbamothioylamino)-2-phenylacetamide has been optimized through several methodologies, including the use of microwave-assisted synthesis and catalytic systems. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production. Such eco-friendly synthetic approaches align with the growing demand for sustainable chemistry practices in the pharmaceutical industry.

In terms of biological activity, N-(carbamothioylamino)-2-phenylacetamide has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. This finding underscores its potential as a lead compound for developing anti-cancer agents with enhanced specificity and efficacy.

Moreover, the compound's structural flexibility allows for further functionalization to enhance its bioavailability and pharmacokinetic properties. Scientists have explored the incorporation of various substituents, such as hydroxyl or methoxy groups, to improve solubility and stability. These modifications have led to derivatives with improved therapeutic profiles, paving the way for their use in preclinical studies.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of N-(carbamothioylamino)-2-phenylacetamide. Molecular docking studies have revealed its binding affinity towards specific protein targets, providing insights into its mechanism of action. Such computational approaches not only accelerate drug discovery but also reduce costs associated with experimental trials.

In conclusion, N-(carbamothioylamino)-2-phenylacetamide (CAS No: 29313-28-8) stands out as a valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound is expected to contribute significantly to the advancement of medicinal chemistry.